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Compound of Interest

Compound Name: Rubidium carbonate

Cat. No.: B179396

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for
rubidium carbonate (Rb2COs). Adherence to these guidelines is crucial for ensuring a safe
laboratory environment and minimizing risks associated with the handling of this chemical.

Chemical and Physical Properties

Rubidium carbonate is a colorless, crystalline, and hygroscopic solid.[1][2] Understanding its
physical and chemical properties is the first step in safe handling.
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Property Value Source

CAS Number 584-09-8 [3114]

Molecular Formula Rb2COs [5]1[6]

Molecular Weight 230.94 g/mol [5]
White odorless powder /

Appearance o [1][2]
Colorless monoclinic crystals

Melting Point 837 °C [2]

- Soluble in water, insoluble in

Solubility [2]
alcohol

Hygroscopicity Strongly hygroscopic [5]

Hazard Identification and Classification

Rubidium carbonate is classified as a hazardous chemical.[3] It is crucial to understand its

potential health effects and regulatory classifications.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

Category 1C /2

H314: Causes severe skin
burns and eye damage / H315:

Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation

Category 1/ 2A

H318: Causes serious eye
damage / H319: Causes

serious eye irritation[3][6]

Specific target organ toxicity

(single exposure)

Category 3

H335: May cause respiratory
irritation[3][5]
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Signal Word: Warning or Danger[3][5]

HMIS and NFPA Ratings

These ratings provide a quick assessment of the chemical's hazards.

Reactivity/instabilit

Rating System Health Hazard Flammability
y
HMIS 2 0 0
NFPA 2 0/1 0
Route of Exposure  Species Value Effects Noted

Spastic paralysis,
somnolence,

Oral (LD50) Rat 2,625 mg/kg convulsions or effect
on seizure threshold.

[7]

Handling and Storage Protocols

Proper handling and storage are critical to prevent exposure and maintain the chemical's
integrity.

Safe Handling Procedures

o Ventilation: Use only in a well-ventilated area or in a chemical fume hood to minimize dust
inhalation.[4][5]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields, chemical-resistant gloves, and a lab coat.[4]

e Avoid Contact: Prevent contact with skin and eyes.[5]
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e Dust Control: Avoid the formation of dust and aerosols. Minimize dust generation and
accumulation.[3][5]

» Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[3][7] Do not eat, drink, or smoke in areas where the chemical is handled.

Storage Conditions

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5]
o Atmosphere: Store under an inert atmosphere due to its hygroscopic nature.[3]

e Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[3][6]
Exposure to moist air or water should be avoided.[3]

Emergency Procedures and First Aid

In case of exposure, immediate and appropriate first-aid measures are essential.
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to
do.[3][5] Seek immediate medical attention.[3][4]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water for at
least 15 minutes.[5] Seek medical attention if

irritation persists.[3][4]

Remove the person to fresh air and keep them

comfortable for breathing.[5] If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration.[3] Seek immediate medical
attention.[5]

Do NOT induce vomiting.[3][5] Rinse mouth with
) water.[5][7] Never give anything by mouth to an
Ingestion

unconscious person.[5][8] Seek immediate

medical attention.[3][4]

Accidental Release and Spill Cleanup

A systematic approach is necessary for cleaning up spills to ensure safety and prevent

environmental contamination.

Experimental Protocol for Spill Neutralization and

Cleanup

This protocol details the steps for managing a small-scale solid rubidium carbonate spill in a

laboratory setting.

Materials:

o Appropriate Personal Protective Equipment (PPE) (see Section 7.0)

e Spill containment materials (e.g., dry sand, vermiculite)
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Plastic dustpan and brush (spark-proof)

Sealable, labeled waste disposal container

pH indicator strips or paper

Dilute acid (e.g., 5% citric acid) for neutralization of any remaining residue if necessary.[9]

Water and mopping supplies

Procedure:

Evacuate and Isolate: Immediately evacuate non-essential personnel from the spill area.[9]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood if the
spill is contained there.

Don PPE: Put on all required personal protective equipment.

Contain Spill: Prevent further spread of the powder. For larger spills, create a dike around
the spill with an inert absorbent material.

Mechanical Cleanup: Carefully sweep or shovel the spilled solid into a suitable, labeled
container for disposal.[3][4] Avoid actions that create dust.[3][4][5]

Decontaminate Area: After removing the bulk material, wet mop the spill area with water.[9]

Final pH Check: Check the pH of the cleaned surface to ensure no alkaline residue remains.
If the pH is high, the area can be wiped with a dilute acidic solution (like 5% citric acid) and
then re-cleaned with water.[9]

Waste Disposal: Dispose of the sealed container with the spilled material and any
contaminated cleaning supplies as hazardous waste according to local, state, and federal
regulations.[5] Do not let the chemical enter the drains.[4][5]

Reporting: Report the incident to the appropriate environmental health and safety (EHS)
office.
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Spill Response Workflow

The following diagram illustrates the logical workflow for responding to a rubidium carbonate
spill.
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Caption: Workflow for handling a rubidium carbonate spill.
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Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to minimize exposure.

Recommended Equipment

Control Type . Standard
and Practices
Ensure adequate ventilation.
] ) Showers and eyewash stations
Engineering Controls N/A

should be close to the

workstation location.

Eye/Face Protection

Use safety glasses with side-

shields or safety goggles.

Conforming to EN166 (EU) or
NIOSH (US) approved.[3][5]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Handle with
gloves that have been

inspected prior to use.

EU Directive 89/686/EEC and
the standard EN 374.[7]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA or European
Standard EN 149 approved
respirator. A full-face particle
respirator type N100 (US) or
type P3 (EN 143) is
recommended in high-dust

environments.[3][5]

NIOSH/MSHA or EN 149/143.
[3105]

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.[7]

» Reactivity: Violent reactions can occur with strong acids.[6]

« Conditions to Avoid: Avoid moisture, dust formation, and exposure to air.[3][7]
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e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
rubidium oxides.[4][5]

e Hazardous Polymerization: No information available; not expected to occur.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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